![molecular formula C16H16N2O4 B5727517 N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea](/img/structure/B5727517.png)
N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea, also known as MDU-24, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of phenylmethylamines and has been shown to have significant effects on the central nervous system. In
Mechanism of Action
The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI). This means that it increases the levels of serotonin in the brain by inhibiting its reuptake, which leads to an increase in mood and a decrease in anxiety and depression.
Biochemical and Physiological Effects
This compound has been shown to have significant effects on the central nervous system. It has been found to increase the levels of serotonin in the brain, which leads to an increase in mood and a decrease in anxiety and depression. This compound has also been shown to have neuroprotective effects, which makes it a potential treatment for neurodegenerative disorders such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea is its potential therapeutic applications. It has been shown to have significant effects on the central nervous system, particularly in the areas of mood regulation, anxiety, and depression. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to develop targeted therapies.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea. One area of research could be the development of targeted therapies based on a better understanding of its mechanism of action. Another area of research could be the exploration of its potential as a treatment for other neurodegenerative disorders. Additionally, further research could be done to explore the potential side effects of this compound and to develop strategies to minimize them. Overall, this compound has significant potential as a therapeutic agent, and further research is needed to fully understand its effects and develop targeted therapies.
Synthesis Methods
The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with 4-methoxyphenylhydrazine, followed by the addition of urea and acetic acid. The resulting product is purified using column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methoxyphenyl)urea has been the subject of numerous studies due to its potential therapeutic applications. It has been shown to have significant effects on the central nervous system, particularly in the areas of mood regulation, anxiety, and depression. This compound has also been studied for its potential as a treatment for Parkinson's disease and other neurodegenerative disorders.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3-(4-methoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4/c1-20-13-5-3-12(4-6-13)18-16(19)17-9-11-2-7-14-15(8-11)22-10-21-14/h2-8H,9-10H2,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CATXMVJAAPAXKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.